Pentachloroethane
Pentachloroethane
Pentachloroethane appears as a colorless liquid with a chloroform-like odor. Insoluble in water and denser than water. Toxic by inhalation and ingestion. May irritate skin and eyes. Used as a solvent.
Pentachloroethane is a member of the class of chloroethanes that is ethane in which five of the six hydrogens are replaced by chlorines. A non-flammable, high-boiling liquid (b.p. 161-162℃) with relative density 1.67 and an odour resembling that of chloroform, it is used as a solvent for oil and grease, in metal cleaning, and in the separation of coal from impurities. It has a role as a non-polar solvent.
Pentachloroethane is a member of the class of chloroethanes that is ethane in which five of the six hydrogens are replaced by chlorines. A non-flammable, high-boiling liquid (b.p. 161-162℃) with relative density 1.67 and an odour resembling that of chloroform, it is used as a solvent for oil and grease, in metal cleaning, and in the separation of coal from impurities. It has a role as a non-polar solvent.
Brand Name:
Vulcanchem
CAS No.:
76-01-7
VCID:
VC21243502
InChI:
InChI=1S/C2HCl5/c3-1(4)2(5,6)7/h1H
SMILES:
C(C(Cl)(Cl)Cl)(Cl)Cl
Molecular Formula:
CHCl2CCl3
C2HCl5
C2HCl5
Molecular Weight:
202.3 g/mol
Pentachloroethane
CAS No.: 76-01-7
Cat. No.: VC21243502
Molecular Formula: CHCl2CCl3
C2HCl5
Molecular Weight: 202.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pentachloroethane appears as a colorless liquid with a chloroform-like odor. Insoluble in water and denser than water. Toxic by inhalation and ingestion. May irritate skin and eyes. Used as a solvent. Pentachloroethane is a member of the class of chloroethanes that is ethane in which five of the six hydrogens are replaced by chlorines. A non-flammable, high-boiling liquid (b.p. 161-162℃) with relative density 1.67 and an odour resembling that of chloroform, it is used as a solvent for oil and grease, in metal cleaning, and in the separation of coal from impurities. It has a role as a non-polar solvent. |
|---|---|
| CAS No. | 76-01-7 |
| Molecular Formula | CHCl2CCl3 C2HCl5 |
| Molecular Weight | 202.3 g/mol |
| IUPAC Name | 1,1,1,2,2-pentachloroethane |
| Standard InChI | InChI=1S/C2HCl5/c3-1(4)2(5,6)7/h1H |
| Standard InChI Key | BNIXVQGCZULYKV-UHFFFAOYSA-N |
| SMILES | C(C(Cl)(Cl)Cl)(Cl)Cl |
| Canonical SMILES | C(C(Cl)(Cl)Cl)(Cl)Cl |
| Boiling Point | 324 °F at 760 mm Hg (NTP, 1992) 159.8 °C 162.0 °C 162 °C 322°F |
| Colorform | COLORLESS LIQUID |
| Melting Point | -20 °F (NTP, 1992) -29.0 °C -28.78 °C -29 °C -20°F |
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